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Compound of Interest

Compound Name: m-PEG10-t-butyl ester

Cat. No.: B1193043 Get Quote

Essential Safety and Handling Guide for m-PEG10-t-
butyl ester
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with m-PEG10-t-butyl ester. The

following procedures are designed to ensure the safe handling and disposal of this chemical,

fostering a secure laboratory environment.
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Property Information

Chemical Name m-PEG10-t-butyl ester

Appearance
Likely a colorless liquid, based on similar PEG-

ester compounds[1][2].

Storage Conditions

Store at ≤ -20°C[1][2]. For long-term storage, it

is recommended to store under an inert

atmosphere (Nitrogen or Argon) and in the dark

to prevent degradation[3].

Solubility
The hydrophilic PEG spacer increases solubility

in aqueous media[4][5].

Chemical Reactivity

The t-butyl ester group can be removed under

acidic conditions[4][5]. Vapors may form

explosive mixtures with air, a characteristic of t-

butyl ether compounds[6][7].

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

essential when handling m-PEG10-t-butyl ester. These recommendations are based on

guidelines for similar polyethylene glycol (PEG) derivatives and t-butyl compounds[8][9].
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against potential

splashes[9].

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always consult

the manufacturer's

compatibility chart for specific

breakthrough times[9].

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn and fully buttoned. For

larger volumes or tasks with a

higher risk of splashing, a

chemical-resistant apron is

advised[9].

Respiratory Protection Chemical Fume Hood

All handling of m-PEG10-t-

butyl ester, particularly when it

is a powder or in a volatile

solution, must occur within a

certified chemical fume

hood[9].

Operational Plan: Step-by-Step Handling Protocol
1. Storage and Preparation:

Receiving and Storage: Upon receipt, verify the container's integrity. Store the compound at

or below -20°C in a dark, dry location under an inert atmosphere such as nitrogen or argon

to maintain its stability[3].

Equilibration: Before opening, allow the container to warm to room temperature to prevent

condensation of moisture, which could compromise the compound's quality[9].
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Inert Atmosphere Handling: To minimize exposure to air and moisture, it is best practice to

handle the compound under an inert gas like argon or nitrogen[9].

Stock Solution Preparation: For accurate and safer handling, especially with viscous liquids

or low-melting solids, preparing a stock solution is recommended. Dissolve the compound in

a suitable solvent within a chemical fume hood[9].

2. Handling and Use:

Work Area: Conduct all work in a well-ventilated area, specifically within a certified chemical

fume hood, to prevent inhalation of any potential vapors[9].

Spill Prevention: Use secondary containment (such as a tray) to contain any potential spills.

Avoid Contamination: Use clean, dedicated spatulas and glassware to avoid cross-

contamination.

3. In Case of Exposure or Spill:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water and soap. If irritation develops or persists, seek medical attention[6].

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical

attention[10].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention[10].

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention[10].

Spill Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled container for

hazardous waste disposal. For larger spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department[11].
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Disposal Plan
Proper disposal of m-PEG10-t-butyl ester and its associated waste is crucial for environmental

protection and regulatory adherence.

1. Waste Characterization:

Uncontaminated Waste: Pure, uncontaminated m-PEG10-t-butyl ester is a polyethylene

glycol derivative. While PEGs are generally considered biodegradable and have low toxicity,

it is essential to consult your institution's specific guidelines[12][13].

Contaminated Waste: If m-PEG10-t-butyl ester is mixed with any hazardous materials (e.g.,

flammable solvents, toxic reagents), the entire waste mixture must be treated as hazardous

waste[12].

2. Disposal Procedure:

Consult Safety Data Sheet (SDS): Always refer to the specific SDS provided by the

manufacturer for detailed disposal instructions.

Follow Institutional Guidelines: Adhere strictly to your organization's established protocols for

chemical waste disposal. This may involve contacting your institution's EHS department for

specific guidance[12].

Waste Collection: Collect all waste containing m-PEG10-t-butyl ester in a clearly labeled,

sealed, and appropriate waste container.

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed and

approved waste disposal contractor[13]. Do not dispose of this chemical down the drain[13].

Visual Workflow for Handling and Disposal
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Workflow for Safe Handling and Disposal of m-PEG10-t-butyl ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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